Cas no 2308409-99-4 (5-chloro-N-(3-hydroxypyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: 5-chloro-N-(3-hydroxypyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 2308409-99-4
• MF: C₁₁H₉ClN₄O₂S
• MW: 296.732759237289
• CID: 6483056
• PubChem ID: 36747039
• Update Time: 2025-05-20

5-chloro-N-(3-hydroxypyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(3-hydroxypyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide
• EN300-26600742
• Z296094294
• 2308409-99-4

• Inchi： 1S/C11H9ClN4O2S/c1-19-11-14-5-6(12)8(15-11)10(18)16-9-7(17)3-2-4-13-9/h2-5,17H,1H3,(H,13,16,18)
• InChI Key： KIQBLGBMEZUJRP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(NC1C(=CC=CN=1)O)=O)SC

Computed Properties

• Exact Mass: 296.0134744g/mol
• Monoisotopic Mass: 296.0134744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 113Ų

Additional information on 5-chloro-N-(3-hydroxypyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide

5-Chloro-N-(3-Hydroxypyridin-2-yl)-2-(Methylsulfanyl)Pyrimidine-4-Carboxamide: A Comprehensive Overview

The compound 5-chloro-N-(3-hydroxypyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide, identified by the CAS number 2308409-99-4, is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific molecular pathways.

The molecular structure of this compound is characterized by a pyrimidine ring system, which serves as a central scaffold. The pyrimidine ring is substituted with several functional groups: a chlorine atom at position 5, a hydroxypyridinyl group at position 2, and a methylsulfanyl group at position 4. These substituents contribute to the compound's chemical reactivity and biological activity. The presence of the hydroxypyridinyl group introduces hydrogen bonding capabilities, enhancing the molecule's solubility and bioavailability. Meanwhile, the methylsulfanyl group imparts sulfur-based reactivity, which can be advantageous in certain biochemical interactions.

Recent research has focused on the synthesis and optimization of this compound. Scientists have employed various synthetic strategies, including multi-component reactions and microwave-assisted synthesis, to improve the yield and purity of the compound. These advancements have made it possible to scale up production for preclinical studies. The compound's synthesis involves a series of steps, including nucleophilic substitution, condensation reactions, and oxidation processes. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production.

The biological activity of this compound has been extensively studied in vitro and in vivo models. It has demonstrated potent inhibitory effects on several enzymes, including kinases and proteases, making it a promising candidate for anti-cancer drug development. For instance, studies have shown that it can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This inhibition could potentially halt the proliferation of cancer cells and induce apoptosis.

In addition to its enzymatic targets, this compound has also shown anti-inflammatory properties. Research indicates that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests its potential application in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of this compound has been evaluated in animal models, revealing favorable absorption and distribution characteristics. Its bioavailability is enhanced by the presence of hydrophilic groups on the molecule, which facilitate its transport across cellular membranes. However, further studies are required to optimize its stability and half-life for clinical use.

From a materials science perspective, this compound has shown promise as a building block for advanced materials with tailored electronic properties. Its pyrimidine core can serve as a platform for constructing conjugated systems with applications in organic electronics and optoelectronics. Researchers have explored its use in designing new types of semiconductors and light-emitting diodes (LEDs), leveraging its ability to absorb and emit light across different wavelengths.

Looking ahead, collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new therapeutic applications for this compound. Its modular structure allows for extensive chemical modification, enabling researchers to fine-tune its properties for specific medical conditions. For example, substituent modifications could enhance its selectivity towards certain targets or reduce potential side effects.

In conclusion, 5-chloro-N-(3-hydroxypyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide represents a versatile molecule with immense potential across multiple disciplines. Its unique chemical structure, coupled with recent advances in synthesis and biological evaluation methodologies, positions it as a valuable asset in modern drug discovery pipelines. As research continues to unfold its full spectrum of applications, this compound is poised to make significant contributions to both medicine and materials science.